Cas no 1344250-39-0 (4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine)
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazol-3-amine, 4-(1-ethyl-1H-1,2,4-triazol-5-yl)-
- 4-(1-Ethyl-1h-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine
- EN300-1077220
- 1344250-39-0
- CS-0285230
- 4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine
-
- Inchi: 1S/C6H8N6O/c1-2-12-6(8-3-9-12)4-5(7)11-13-10-4/h3H,2H2,1H3,(H2,7,11)
- InChI Key: SQHKEKSGFJGBFD-UHFFFAOYSA-N
- SMILES: O1N=C(C2N(CC)N=CN=2)C(N)=N1
Computed Properties
- Exact Mass: 180.07595890g/mol
- Monoisotopic Mass: 180.07595890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- Density: 1.72±0.1 g/cm3(Predicted)
- Boiling Point: 422.8±55.0 °C(Predicted)
- pka: 0.21±0.10(Predicted)
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077220-0.05g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 0.05g |
$1056.0 | 2023-10-28 | |
| Enamine | EN300-1077220-0.1g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 0.1g |
$1106.0 | 2023-10-28 | |
| Enamine | EN300-1077220-0.25g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 0.25g |
$1156.0 | 2023-10-28 | |
| Enamine | EN300-1077220-0.5g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 0.5g |
$1207.0 | 2023-10-28 | |
| Enamine | EN300-1077220-1.0g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 1g |
$1256.0 | 2023-06-10 | ||
| Enamine | EN300-1077220-2.5g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 2.5g |
$2464.0 | 2023-10-28 | |
| Enamine | EN300-1077220-5.0g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 5g |
$3645.0 | 2023-06-10 | ||
| Enamine | EN300-1077220-10.0g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 10g |
$5405.0 | 2023-06-10 | ||
| Enamine | EN300-1077220-1g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 1g |
$1256.0 | 2023-10-28 | |
| Enamine | EN300-1077220-5g |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine |
1344250-39-0 | 95% | 5g |
$3645.0 | 2023-10-28 |
4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine
4-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2,5-Oxadiazol-3-Amine: A Comprehensive Overview
The compound 4-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2,5-Oxadiazol-3-Amine (CAS No. 1344250-39-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity. The molecule's structure comprises a triazole ring fused with an oxadiazole ring system, making it a member of the broader family of nitrogen-containing heterocycles.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through various methodologies. For instance, researchers have employed multi-component reactions and click chemistry to construct the triazole and oxadiazole moieties efficiently. These methods not only enhance the yield but also improve the purity of the final product. The use of transition metal catalysts has further streamlined the synthesis process, making it more accessible for large-scale production.
The oxadiazole moiety in this compound is particularly interesting due to its aromaticity and ability to participate in hydrogen bonding. This feature makes it a valuable component in drug design and materials science. Recent studies have highlighted its role as a building block in constructing bioactive molecules with potential applications in treating neurodegenerative diseases. For example, derivatives of this compound have shown promising results in inhibiting key enzymes associated with Alzheimer's disease.
In addition to its biological applications, 4-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2,5-Oxadiazol-3-Amine has garnered attention in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. Furthermore, its incorporation into polymer frameworks has resulted in materials with enhanced thermal stability and mechanical properties.
From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways.
Looking ahead, the versatility of 4-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,2,5-Oxadiazol-3-Amine presents numerous opportunities for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis continues to inspire chemists to explore new applications in drug discovery and material development.
1344250-39-0 (4-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)